Cas no 1049761-69-4 (2-(Pyrrolidin-1-yl)aniline hydrochloride)

• Product Name: 2-(Pyrrolidin-1-yl)aniline hydrochloride
• CAS No: 1049761-69-4
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 4816344
• PubChem ID: 16245908
• Update Time: 2026-02-27

2-(Pyrrolidin-1-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)aniline hydrochloride
• 2-Pyrrolidin-1-ylaniline, HCl
• (2-Pyrrolidin-1-ylphenyl)amine hydrochloride

• Inchi： 1S/C10H14N2.ClH/c11-9-5-1-2-6-10(9)12-7-3-4-8-12;/h1-2,5-6H,3-4,7-8,11H2;1H
• InChI Key： YFOSNSQCXSYFOM-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC=CC=2N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 29.3

Additional information on 2-(Pyrrolidin-1-yl)aniline hydrochloride

Comprehensive Overview of 2-(Pyrrolidin-1-yl)aniline hydrochloride (CAS No. 1049761-69-4): Properties, Applications, and Research Insights

2-(Pyrrolidin-1-yl)aniline hydrochloride (CAS No. 1049761-69-4) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This heterocyclic amine derivative combines a pyrrolidine ring with an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on its potential in drug discovery, particularly for targeting neurological and metabolic disorders—a trending topic in medicinal chemistry forums and AI-driven research platforms.

The compound's molecular structure (C₁₀H₁₅N₂·HCl) features a protonated amine group that enhances solubility—a property frequently queried in chemical databases. Its crystalline form exhibits stability under standard conditions, though storage recommendations (-20°C desiccated) rank among top search queries for lab professionals. Recent patent literature highlights its utility in developing kinase inhibitors, aligning with the growing demand for targeted cancer therapies—a hot topic in biopharmaceutical SEO content.

Analytical characterization of 1049761-69-4 typically involves HPLC purity analysis (≥95%) and mass spectrometry confirmation—techniques commonly discussed in research methodology searches. The hydrochloride salt form, preferred for its handling properties, addresses frequent user concerns about compound hygroscopicity in online chemistry communities. Notably, its logP value (predicted ~2.1) makes it a subject of interest in ADMET studies, reflecting the pharmaceutical industry's focus on drug-likeness parameters.

In synthetic applications, this building block enables Pd-catalyzed cross-coupling reactions—a technique dominating organic synthesis search trends. Its electron-rich aromatic system facilitates electrophilic substitutions, while the pyrrolidine nitrogen serves as a hydrogen bond acceptor—features often explored in computational chemistry discussions. The compound's role in creating fluorescent probes for cellular imaging responds to rising interest in diagnostic tools, as evidenced by PubMed search analytics.

Safety data for 2-(Pyrrolidin-1-yl)aniline hydrochloride emphasizes standard laboratory precautions—gloves and eye protection being frequently searched PPE terms. While not classified as hazardous under major systems, its handling guidelines reflect growing public interest in green chemistry principles. The compound's structural analogs frequently appear in discussions about fragment-based drug design—a trending topic in AI-assisted molecular modeling platforms.

Market availability of CAS 1049761-69-4 through specialty chemical suppliers satisfies the "research chemicals" search intent, with purity specifications being a key differentiator. Pricing trends correlate with demand from contract research organizations (CROs)—a sector showing exponential growth in search volume. The compound's appearance in recent journal articles on GPCR modulators addresses neuroscientists' frequent queries about neurotransmitter targets.

Emerging applications include its use in developing PET radiotracers—a niche with increasing medical imaging search traffic. The aromatic amine group's compatibility with click chemistry protocols responds to synthetic biologists' common technical questions. As high-throughput screening methodologies evolve, this compound's role in compound library development continues to expand—addressing frequent drug discovery workflow inquiries.

Quality control protocols for 2-(Pyrrolidin-1-yl)aniline HCl typically specify residual solvent limits—a compliance aspect highly searched by GMP manufacturers. The compound's stability under microwave-assisted synthesis conditions makes it relevant to modern flow chemistry discussions. Its chromatographic behavior (retention times, mobile phase optimization) generates substantial traffic in analytical chemistry forums.

Future research directions may explore its metal complexation properties—a subject gaining traction in catalysis research. The compound's potential in bioconjugation strategies aligns with rising interest in antibody-drug conjugates (ADCs)—a therapy area dominating recent biopharma SEO trends. As machine learning transforms compound optimization, this molecule's QSAR data becomes increasingly valuable for predictive modeling applications.